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Application Notes: Delavirdine Tablet Dispersion

The preparation of a delavirdine dispersion is a specific method to aid oral administration. The key

characteristics and requirements for this process are summarized in the table below.

Attribute

Specification for 100 mg Tablets

Specification for 200 mg Tablets

Dosage

Dispersion in Water

Dispersion Protocol

Administration with
Food

Concomitant Use with
Antacids

400 mg (four 100 mg tablets) three
times daily [1]

Allowed. Disperse in at least 3 0z
(approx. 90 mL) of water [1].

Yes (see detailed protocol below).

Can be administered with or without
food [1].

Administer antacids at least 1 hour
apart from delavirdine [1].

400 mg (two 200 mg tablets) three
times daily [1]

Not allowed. Must be swallowed as
intact tablets [1].

Not applicable.

Can be administered with or without
food [1].

Administer antacids at least 1 hour
apart from delavirdine [1].
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Experimental Protocol: Preparing a Delavirdine 100 mg
Tablet Dispersion

The following is a step-by-step methodology for the preparation and administration of a delavirdine

dispersion using the 100 mg tablets, as derived from manufacturer instructions [1] [2].

1. Materials * Four delavirdine 100 mg tablets. * A clean glass containing at least 3 ounces (approximately

90 mL) of water. * A stirring utensil.

2. Procedure 1. Dispersion: Add four 100 mg tablets to the glass of water [1]. 2. Hydration: Allow the
tablets to stand in the water for a few minutes [1]. 3. Mixing: Stir the mixture until a uniform dispersion is
achieved [1]. 4. Administration: Consume the entire dispersion promptly after preparation [1]. 5. Rinse: To
ensure the complete dose is administered, rinse the glass with an additional small amount of water and

swallow the rinse [1].

The workflow for this protocol is as follows:
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Start: Prepare Materials
(4x 100mg tablets, water, glass)

Add tablets to
at least 3 0z (90 mL) water
Let stand
for a few minutes

Stir until a
uniform dispersion forms
Consume dispersion
promptly
Rinse glass with water
and swallow the rinse
(End: Full dose administereoD

Click to download full resolution via product page

Critical Formulation and Handling Considerations

For research and development purposes, the following points are crucial:

¢ Tablet Strength Specificity: The dispersion method is explicitly prohibited for the 200 mg tablets.
They are formulated to be swallowed whole, as they do not disperse readily in water [1]. This is a

critical formulation difference that must be respected.
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e Stability and Storage: The drug substance and finished tablets should be stored at controlled room
temperature, 20°C to 25°C (68°F to 77°F). The container must be kept tightly closed and protected
from high humidity to maintain stability [1].

¢ Special Population - Achlorhydria: For patients with low stomach acid (achlorhydria), it is
recommended to administer delavirdine with an acidic beverage (e.g., orange or cranberry juice) to
potentially aid absorption, though this has not been formally investigated [1].

¢ Clinical Context: As stated in the guidelines, delavirdine is not a first-line treatment and is not
recommended for use in treatment-naive patients. Its use is associated with a relatively low rate of
viral suppression and it leads to rapid emergence of resistant virus if used as monotherapy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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